Cas no 182496-58-8 ()

182496-58-8 structure

Product Name:

CAS No:182496-58-8

Molecular Formula:

Molecular Weight:

CID:6642297

Properties

Names and Identifiers

Synthesis

Synthetic Circuit 1

1130162-27-4

182496-58-8

81475-22-1

Reaction Conditions

1.1 Solvents: Ethanol ; 10 min, rt
1.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 2

1130162-23-0

182496-58-8

81475-22-1

Reaction Conditions

1.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, reflux; reflux → rt
1.2 Reagents: Water ; 0 °C
2.1 Solvents: Ethanol ; 10 min, rt
2.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
2.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 3

1130162-14-9

98-54-4

182496-58-8

81475-22-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Acetone ; 10 - 24 h, reflux
2.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, reflux; reflux → rt
2.2 Reagents: Water ; 0 °C
3.1 Solvents: Ethanol ; 10 min, rt
3.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
3.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 4

81475-22-1

22787-39-9

182496-58-8

81475-22-1

Reaction Conditions

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 5

81475-22-1

107-04-0

182496-58-8

81475-22-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 6 - 14 h, reflux
2.1 Reagents: Sodium carbonate Solvents: Acetone ; 10 - 24 h, reflux
3.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, reflux; reflux → rt
3.2 Reagents: Water ; 0 °C
4.1 Solvents: Ethanol ; 10 min, rt
4.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
4.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 6

107-04-0

98-54-4

182496-58-8

81475-22-1

Reaction Conditions

1.1 Solvents: Acetone ; 4 h, reflux
2.1 Reagents: Sodium carbonate Solvents: Acetone ; 10 - 24 h, reflux
3.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, reflux; reflux → rt
3.2 Reagents: Water ; 0 °C
4.1 Solvents: Ethanol ; 10 min, rt
4.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
4.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588